Cas no 2228912-53-4 (1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 2228912-53-4
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6080372
• PubChem ID: 165616436
• Update Time: 2025-10-28

1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• EN300-1801382
• 2228912-53-4

• Inchi： 1S/C9H17N3O2/c1-6-7(9(2,13)5-10)8(14-4)12(3)11-6/h13H,5,10H2,1-4H3
• InChI Key： ZMFLIKIYBCYJNW-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C(C)=NN(C)C=1OC

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 73.3Ų

Additional information on 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol

Introduction to 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2228912-53-4)

1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228912-53-4, belongs to the pyrazole derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyrazole ring substituted with a methoxy group at the 5-position and dimethyl groups at the 1 and 3 positions, alongside an amino and a hydroxyl functional group on the propyl side chain. Such structural features contribute to its unique chemical properties and biological interactions.

The significance of 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol lies in its potential role as a key intermediate in the synthesis of novel pharmaceutical agents. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 5-methoxy group enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological exploration. Additionally, the dimethyl substitution at the 1 and 3 positions of the pyrazole ring influences its electronic properties, thereby affecting its reactivity and interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol exemplifies this trend, as it combines structural complexity with functional diversity. The compound's ability to modulate various biological pathways makes it an attractive scaffold for designing drugs that target multiple diseases simultaneously. For instance, studies have shown that pyrazole derivatives can inhibit enzymes involved in cancer cell proliferation and inflammation-related disorders.

The synthesis of 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis, followed by functional group transformations such as methylation and hydroxylation. The use of advanced synthetic techniques like transition-metal-catalyzed cross-coupling reactions has improved the efficiency of these synthetic routes, enabling scalable production for research purposes.

In terms of biological activity, preliminary studies on 1-amino-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yll)propanalcohol have revealed promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes associated with metabolic disorders and has shown potential in reducing oxidative stress in cellular models. These findings align with the broader goal of developing small-molecule inhibitors that can modulate key biochemical pathways implicated in human diseases. Further research is warranted to elucidate its mechanism of action and to explore its potential as a lead compound for drug development.

The pharmacokinetic profile of this compound is another critical aspect that requires detailed investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be thoroughly evaluated to assess its suitability for clinical translation. Advanced computational methods like molecular docking and pharmacophore modeling are being employed to predict how 1-amino-bis(5-methoxy-substituted)-pyrazole-propanediols may interact with biological targets at the molecular level. These computational approaches complement experimental data obtained from high-throughput screening assays.

The role of CAS No. 2228912 - 53 - 4 in academic and industrial research underscores its importance as a building block for more complex molecules. Researchers often modify this scaffold by introducing additional functional groups or by varying substituents to enhance specific biological activities. Such modifications can lead to novel compounds with improved efficacy or reduced side effects compared to existing therapies.

Industrial applications of this compound are also emerging, particularly in the realm of agrochemicals where pyrazole derivatives are used as intermediates in pesticide formulations. The structural features of 5-MeO-DMPA contribute to its stability under environmental conditions while maintaining efficacy against pests.

The future direction of research on CAS No 22289 - 12 - 53 - 4 includes exploring its potential in combination therapies where it could be paired with other drugs to achieve synergistic effects. Additionally, investigating its role in drug repurposing—where existing drugs are repositioned for new therapeutic uses—could provide valuable insights into its broader medical applicability.

In conclusion, CAS No:22289 - 12 - 53 - 4 represents an exciting area of study within pharmaceutical chemistry due to its unique structural features, functional diversity,and therapeutic promise. As research progresses,more information will become available regardingits pharmacological properties,synthetic pathways,,and<<<clinical potential